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Compound of Interest

Compound Name: N-(2,5-Dimethoxyphenyl)acetamide

CAS No.: 3467-59-2

Cat. No.: B1581567

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of pharmaceutical research and fine chemical synthesis, a profound

understanding of key intermediates is paramount. 2',5'-Dimethoxyacetanilide, a derivative of

aniline, represents a significant building block in the synthesis of a variety of more complex

molecules. This guide, intended for the discerning researcher and drug development professional,

provides a comprehensive technical overview of its chemical structure, synthesis, purification, and

detailed spectral characterization. Moving beyond a simple recitation of facts, this document

elucidates the causal relationships behind the experimental protocols and provides the authoritative

grounding necessary for confident application in a laboratory setting.

Molecular Overview and Physicochemical Properties
2',5'-Dimethoxyacetanilide, also known as N-(2,5-dimethoxyphenyl)acetamide, is a crystalline

solid at room temperature. The presence of the methoxy and acetamido groups on the benzene
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ring dictates its polarity and reactivity, making it a versatile intermediate in organic synthesis.

Table 1: Physicochemical Properties of 2',5'-Dimethoxyacetanilide

Property Value Source(s)

Molecular Formula C₁₀H₁₃NO₃ [1][2]

Molecular Weight 195.22 g/mol [1][2]

Appearance
White to gray to brown

powder/flakes
[1]

Melting Point 91 °C [1]

Solubility Soluble in Methanol [1]

CAS Number 3467-59-2 [1]

graph "2_5_Dimethoxyacetanilide_Structure" {

layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Benzene Ring Nodes

C1 [pos="0,1.5!"];

C2 [pos="-1.3,0.75!"];

C3 [pos="-1.3,-0.75!"];

C4 [pos="0,-1.5!"];

C5 [pos="1.3,-0.75!"];

C6 [pos="1.3,0.75!"];

// Substituent Nodes

N [label="N", pos="0,2.8!"];

H_N [label="H", pos="-0.5,3.4!"];

C_acetyl [label="C", pos="1.2,3.4!"];

O_acetyl [label="O", pos="1.2,4.4!"];

CH3_acetyl [label="CH₃", pos="2.5,3.1!"];
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O1 [label="O", pos="-2.4,1.2!"];

CH3_O1 [label="CH₃", pos="-3.5,0.8!"];

O2 [label="O", pos="2.4,-1.2!"];

CH3_O2 [label="CH₃", pos="3.5,-0.8!"];

H2 [label="H", pos="-2.1,-1.2!"];

H3 [label="H", pos="0,-2.4!"];

H5 [label="H", pos="2.1,1.2!"];

// Benzene Ring Edges (double bonds implied)

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

// Substituent Edges

C1 -- N;

N -- H_N;

N -- C_acetyl;

C_acetyl -- O_acetyl [style=double];

C_acetyl -- CH3_acetyl;

C2 -- O1;

O1 -- CH3_O1;
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C5 -- O2;

O2 -- CH3_O2;

C3 -- H2;

C4 -- H3;

C6 -- H5;

// Aromatic Ring Label

label="Chemical Structure of 2',5'-Dimethoxyacetanilide" [pos="0,-3.5!"];

}

Caption: Molecular structure of 2',5'-Dimethoxyacetanilide.

Synthesis of 2',5'-Dimethoxyacetanilide via Acetylation
The most common and efficient laboratory-scale synthesis of 2',5'-Dimethoxyacetanilide involves

the N-acetylation of 2,5-dimethoxyaniline using acetic anhydride. This reaction is a classic example

of nucleophilic acyl substitution.

Underlying Principles and Mechanistic Rationale
The lone pair of electrons on the nitrogen atom of the amino group in 2,5-dimethoxyaniline acts as

a nucleophile, attacking one of the electrophilic carbonyl carbons of acetic anhydride. This addition

step forms a tetrahedral intermediate. The subsequent collapse of this intermediate, with the

departure of an acetate ion as a good leaving group, results in the formation of the amide bond. A

base, such as sodium acetate, is often added to neutralize the acetic acid byproduct, driving the

reaction to completion.
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Start: Reagents

2,5-Dimethoxyaniline
Acetic Anhydride

Glacial Acetic Acid (solvent)
Sodium Acetate Solution

Reaction:
- Dissolve aniline in acid
- Add acetic anhydride

- Add sodium acetate solution

Combine Precipitation:
- Cool reaction mixture in ice bath

Mixture becomes cloudy Isolation:
- Vacuum filtration to collect crude product

Collect solid Purification:
- Recrystallization from ethanol/water

Crude solid Drying:
- Air dry or in a desiccator

Pure crystals Final Product:
2',5'-Dimethoxyacetanilide

Dry solid End

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2',5'-Dimethoxyacetanilide.

Detailed Experimental Protocol
Safety Precaution: 2,5-Dimethoxyaniline is toxic if swallowed, in contact with skin, or if inhaled, and

may cause damage to organs through prolonged or repeated exposure.[3][4] Always handle this

reagent in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.[5] Acetic anhydride is corrosive and a lachrymator.

Handle with care.

Reagents and Materials:

2,5-Dimethoxyaniline

Acetic Anhydride

Glacial Acetic Acid

Sodium Acetate

Ethanol

Deionized Water

Standard laboratory glassware (Erlenmeyer flasks, beakers, graduated cylinders)

Stirring apparatus (magnetic stirrer and stir bar)

Heating apparatus (hot plate)
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Ice bath

Vacuum filtration apparatus (Büchner funnel, filter flask, vacuum source)

Procedure:

Dissolution of the Aniline: In a suitable Erlenmeyer flask, dissolve a known quantity of 2,5-

dimethoxyaniline in a minimal amount of glacial acetic acid with stirring. The acid serves as a

solvent and also protonates the amine, increasing its solubility in the aqueous medium to be

added later.

Acetylation Reaction: While stirring the aniline solution, slowly add a slight molar excess

(approximately 1.1 to 1.2 equivalents) of acetic anhydride. The reaction is typically exothermic,

and the rate of addition should be controlled to maintain a moderate temperature.

Neutralization and Precipitation: In a separate beaker, prepare a solution of sodium acetate in

water. Add the sodium acetate solution to the reaction mixture. The acetate ion acts as a base to

neutralize the acetic acid formed during the reaction, which shifts the equilibrium towards the

product and causes the less soluble 2',5'-dimethoxyacetanilide to precipitate out of the solution.

[6]

Isolation of the Crude Product: Cool the reaction mixture in an ice bath to maximize the

precipitation of the product. Collect the crude solid by vacuum filtration, washing the crystals with

cold deionized water to remove any remaining acetic acid and salts.

Purification by Recrystallization
Recrystallization is a critical step to obtain high-purity 2',5'-dimethoxyacetanilide, suitable for further

synthetic applications or analytical characterization. The principle of recrystallization relies on the

differential solubility of the compound and its impurities in a chosen solvent system at different

temperatures.

Rationale for Solvent Selection
An ideal recrystallization solvent should dissolve the compound sparingly at room temperature but

have high solubility at its boiling point. For 2',5'-dimethoxyacetanilide, a mixed solvent system of

ethanol and water is often effective. The compound is soluble in hot ethanol, and the addition of

water, a poorer solvent, decreases its solubility, inducing crystallization upon cooling.
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Step-by-Step Recrystallization Protocol
Dissolution: Place the crude 2',5'-dimethoxyacetanilide in an Erlenmeyer flask and add a minimal

amount of hot ethanol to dissolve the solid completely. It is crucial to use the minimum amount of

hot solvent to ensure a saturated solution upon cooling, which is necessary for good recovery.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to

remove them. This step should be done quickly to prevent premature crystallization in the funnel.

Inducing Crystallization: To the hot, clear solution, add hot water dropwise until the solution

becomes faintly cloudy, indicating the point of saturation. Then, add a few more drops of hot

ethanol to redissolve the precipitate and obtain a clear solution.

Cooling and Crystal Growth: Allow the flask to cool slowly to room temperature, undisturbed.

Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room

temperature, place it in an ice bath to maximize the yield of the crystallized product.

Isolation of Pure Crystals: Collect the purified crystals by vacuum filtration, washing them with a

small amount of a cold ethanol/water mixture to remove any adhering mother liquor containing

dissolved impurities.

Drying: Dry the crystals thoroughly to remove any residual solvent. This can be done by air

drying on a watch glass or in a desiccator.

Spectroscopic Characterization
The unambiguous identification and confirmation of the structure of the synthesized 2',5'-

dimethoxyacetanilide are achieved through a combination of spectroscopic techniques.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides information about the chemical environment of the hydrogen

atoms in the molecule.

Table 2: ¹H NMR Spectral Data for 2',5'-Dimethoxyacetanilide
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.0 Singlet 1H N-H (Amide)

~7.8 Doublet 1H Aromatic C-H

~6.8 Doublet of Doublets 1H Aromatic C-H

~6.7 Doublet 1H Aromatic C-H

3.85 Singlet 3H -OCH₃

3.78 Singlet 3H -OCH₃

2.18 Singlet 3H -C(=O)CH₃

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent

and the spectrometer's field strength.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and their

electronic environments.

Table 3: ¹³C NMR Spectral Data for 2',5'-Dimethoxyacetanilide
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Chemical Shift (δ, ppm) Assignment

~168.5 C=O (Amide)

~153.5 Aromatic C-OCH₃

~142.5 Aromatic C-OCH₃

~129.0 Aromatic C-N

~113.0 Aromatic C-H

~109.5 Aromatic C-H

~106.0 Aromatic C-H

56.0 -OCH₃

55.5 -OCH₃

24.0 -C(=O)CH₃

Note: The exact chemical shifts can vary slightly depending on the solvent and the spectrometer's

field strength.

Infrared (IR) Spectroscopy
The IR spectrum is used to identify the functional groups present in the molecule based on their

characteristic vibrational frequencies.

Table 4: Key IR Absorption Bands for 2',5'-Dimethoxyacetanilide

Wavenumber (cm⁻¹) Intensity Vibrational Mode Functional Group

~3300 Strong, Broad N-H Stretch Amide

~3000-2850 Medium C-H Stretch Aromatic and Aliphatic

~1660 Strong C=O Stretch (Amide I) Amide

~1540 Strong N-H Bend (Amide II) Amide

~1220 and ~1040 Strong C-O Stretch Aryl Ether
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of

the molecule, which aids in confirming its structure.

Expected Fragmentation Pattern:

Molecular Ion (M⁺): A peak at m/z = 195, corresponding to the molecular weight of the

compound.[7]

Major Fragments:

Loss of the acetyl group (-COCH₃) to give a fragment at m/z = 152.

Cleavage of the methoxy groups (-OCH₃) leading to fragments at m/z = 164 and m/z = 136.

A base peak is often observed at m/z = 138.[7]

Applications in Research and Drug Development
2',5'-Dimethoxyacetanilide serves as a valuable precursor in the synthesis of various target

molecules in medicinal chemistry and materials science. The presence of the two methoxy groups

and the acetamido group at specific positions on the aromatic ring allows for regioselective

modifications and the introduction of further functionalities. Its derivatives have been explored for a

range of biological activities, and it continues to be a key starting material in the development of

novel compounds.

Conclusion
This technical guide has provided a detailed overview of the synthesis, purification, and

comprehensive spectroscopic characterization of 2',5'-dimethoxyacetanilide. By understanding the

underlying principles of the synthetic and purification methods, and by being able to confidently

interpret its spectral data, researchers and drug development professionals can effectively utilize

this important chemical intermediate in their endeavors to create novel and impactful molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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